Cas no 65907-75-7 (Danshenxinkun A)

• Product Name: Danshenxinkun A
• CAS No: 65907-75-7
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1080761
• PubChem ID: 149138
• Update Time: 2025-08-03

Danshenxinkun A Chemical and Physical Properties

Names and Identifiers

• Danshenxinkun A
• 3-hydroxy-2-(1-hydroxypropan-2-yl)-8-methylphenanthrene-1,4-dione
• 3-Hydroxy-2-(2-hydroxy-1-methylethyl)-8-methyl-1,4-phenanthrenedione
• Danshexinkun A
• [ "Danshexinkun A" ]
• 1-HYDROXY-2-(1-HYDROXYPROPAN-2-YL)-8-METHYL-3,4-DIHYDROPHENANTHRENE-3,4-DIONE
• G13504
• AKOS040760361
• CS-0024046
• 1-hydroxy-2-(1-hydroxypropan-2-yl)-8-methylphenanthrene-3,4-dione
• BDBM50476406
• DTXSID20923661
• Tanshinone VI
• UNII-I91BP9H8PF
• 1-Hydroxy-2-(2-hydroxy-1-methylethyl)-8-methyl-3,4-phenanthrenedione; 3-hydroxy-2-(1-hydroxypropan-2-yl)-8-methylphenanthrene-1,4-dione;
• MS-24242
• XD176696
• DA-72550
• 1,4-Phenanthrenedione, 3-hydroxy-2-(2-hydroxy-1-methylethyl)-8-methyl-
• SCHEMBL14417698
• CHEMBL390741
• AKOS032949036
• HY-N3680
• AC-34178
• 65907-75-7
• 121064-74-2
• 3,4-Phenanthrenedione, 1-hydroxy-2-(2-hydroxy-1-methylethyl)-8-methyl-
• Sodium tanshinone VI 1-phenolate
• 2-(1-Methyl-2-hydroxyethyl)-3-hydroxy-8-methylphenanthrene-1,4-dione
• 231292-03-8
• I91BP9H8PF
• DTXCID101352510

• Inchi： 1S/C18H16O4/c1-9-4-3-5-12-11(9)6-7-13-15(12)18(22)17(21)14(16(13)20)10(2)8-19/h3-7,10,19-20H,8H2,1-2H3
• InChI Key： GRGPQNRHXNRJFL-UHFFFAOYSA-N
• SMILES： OC1C2C=CC3C(C)=CC=CC=3C=2C(C(C=1C(C)CO)=O)=O

Computed Properties

• Exact Mass: 296.105
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• Molecular Weight: 296.3
• XLogP3: 2.4

Experimental Properties

• Color/Form: Red powder
• Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 527.7°Cat760mmHg
• Flash Point: 287°C
• Refractive Index: 1.691
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• LogP: 2.96770
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Danshenxinkun A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds